1-(3-Nitrophenyl)piperidine
Cat. No. B1590976
M. Wt: 206.24 g/mol
InChI Key: RFXXAZWSYHLLOC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05580883
Procedure details
To a solution of N-(3-nitrophenyl)piperidine (12 g) in methanol (50 ml) was added conc. hydrochloric acid (12 ml) and, by using 10% palladium/carbon as a catalyst, catalytic reduction was conducted at normal temperature under normal pressure. After completion of the reaction, the catalyst was removed and the solvent was distilled off. Ethyl ether was added to the residue and the mixture was filtered off to obtain N-(3-aminophenyl)piperidine dihydrochloride (13.2 g) as a colorless solid.
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:5]=[C:6]([N:10]2[CH2:15][CH2:14][CH2:13][CH2:12][CH2:11]2)[CH:7]=[CH:8][CH:9]=1)([O-])=O.[ClH:16]>CO.[Pd]>[ClH:16].[ClH:16].[NH2:1][C:4]1[CH:5]=[C:6]([N:10]2[CH2:15][CH2:14][CH2:13][CH2:12][CH2:11]2)[CH:7]=[CH:8][CH:9]=1 |f:4.5.6|
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Inputs
Step One
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Name
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Quantity
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12 g
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Type
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reactant
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Smiles
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[N+](=O)([O-])C=1C=C(C=CC1)N1CCCCC1
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Name
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Quantity
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12 mL
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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CO
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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[Pd]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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After completion of the reaction
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CUSTOM
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Type
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CUSTOM
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Details
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the catalyst was removed
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DISTILLATION
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Type
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DISTILLATION
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Details
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the solvent was distilled off
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ADDITION
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Type
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ADDITION
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Details
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Ethyl ether was added to the residue
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FILTRATION
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Type
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FILTRATION
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Details
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the mixture was filtered off
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cl.Cl.NC=1C=C(C=CC1)N1CCCCC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 13.2 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
